3-(3-Methoxyphenoxy)-2,2-dimethylpropan-1-amine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 3-(3-methoxyphenoxy)-2,2-dimethylpropan-1-amine
• InChI: InChI=1S/C12H19NO2/c1-12(2,8-13)9-15-11-6-4-5-10(7-11)14-3/h4-7H,8-9,13H2,1-3H3
• InChI Key: GWPWIVJNKAVUCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)COC1=CC=CC(=C1)OC

Description

3-(3-Methoxyphenoxy)-2,2-dimethylpropan-1-amine is an organic compound with a complex structure that includes a methoxyphenoxy group attached to a dimethylpropan-1-amine backbone

Preparation Methods

The synthesis of 3-(3-Methoxyphenoxy)-2,2-dimethylpropan-1-amine typically involves several steps. One common synthetic route includes the reaction of 3-methoxyphenol with 2,2-dimethylpropan-1-amine under specific conditions to form the desired product. The reaction conditions often involve the use of catalysts and solvents to facilitate the reaction and improve yield . Industrial production methods may vary, but they generally follow similar principles, with optimizations for scale and efficiency.

Chemical Reactions Analysis

3-(3-Methoxyphenoxy)-2,2-dimethylpropan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

3-(3-Methoxyphenoxy)-2,2-dimethylpropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Methoxyphenoxy)-2,2-dimethylpropan-1-amine involves its interaction with specific molecular targets. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

3-(3-Methoxyphenoxy)-2,2-dimethylpropan-1-amine can be compared with other similar compounds, such as:

3-Methoxyphenol: Shares the methoxyphenoxy group but lacks the dimethylpropan-1-amine backbone.

2,2-Dimethylpropan-1-amine: Contains the amine group but lacks the methoxyphenoxy group.

3-Methoxybenzamide: Another compound with a methoxy group, but with different structural and functional properties.